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Compound of Interest

Compound Name: Enolicam sodium

Cat. No.: B1260865 Get Quote

Essential Safety and Handling Guide for
Enolicam Sodium
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Enolicam sodium. The following procedures are

based on best practices for managing potent chemical compounds in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Enolicam sodium is not readily available.

Therefore, this guidance is predicated on the general principles of handling active

pharmaceutical ingredients (APIs) in powder form and sodium salts. It is imperative to consult

the substance-specific SDS upon availability and to conduct a thorough risk assessment before

commencing any work.

Hazard Identification
Enolicam sodium is the sodium salt of an enolic acid derivative.[1] As with many powdered

APIs, the primary routes of exposure are inhalation of dust, skin contact, eye contact, and

ingestion.[2][3] Handling of such compounds may pose risks of irritation to the skin, eyes, and

respiratory tract.[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to Enolicam sodium. The selection of

PPE should be based on a risk assessment of the specific procedures being performed.
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Respiratory Protection:

For handling small quantities in a well-ventilated area, a dust mask may be sufficient.

In cases of potential dust generation or inadequate ventilation, a NIOSH-approved respirator

with a particulate filter is recommended.[4][6]

For large-scale operations or in situations with a high risk of aerosolization, a full-face air-

purifying respirator or a powered air-purifying respirator (PAPR) should be used.[7]

Eye and Face Protection:

ANSI-approved safety glasses with side shields are the minimum requirement.[8]

Chemical splash goggles should be worn when there is a risk of splashing.[2][9]

A face shield should be used in conjunction with goggles for procedures with a high potential

for dust or splash generation.[2][8]

Hand Protection:

Chemical-resistant gloves, such as nitrile gloves, are recommended.[2][8]

Double gloving may be advisable for handling larger quantities or for extended procedures.

[2]

Gloves should be inspected before use and replaced immediately if contaminated or

damaged. After use, hands should be washed thoroughly.[2]

Body Protection:

A lab coat is the minimum requirement for handling small quantities.

For larger quantities, a disposable coverall with low permeability is recommended.[2]

Closed-toe shoes and long pants are mandatory to ensure no skin is exposed.[8]
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For significant spill clean-up or manufacturing operations, a chemical-resistant suit may be

necessary.[9]

Quantitative PPE Recommendations
Quantity of
Enolicam
Sodium

Respiratory
Protection

Eye/Face
Protection

Hand
Protection

Body
Protection

Up to 500 mg

Dust mask (in

well-ventilated

area)

Safety glasses

with side shields

Single pair of

nitrile gloves
Lab coat

500 mg to 1 kg

NIOSH-approved

respirator with

particulate filter

Chemical splash

goggles

Double pair of

nitrile gloves

Disposable low-

permeability

coverall

Over 1 kg /

Manufacturing

Full-face

respirator or

PAPR

Goggles and

face shield

Double pair of

nitrile gloves

Disposable low-

permeability

coverall and

shoe covers

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that an emergency shower and eyewash station are

readily accessible.[2]

Engineering Controls: Whenever possible, handle Enolicam sodium in a certified chemical

fume hood or a glove box to minimize inhalation exposure.[3][8]

Personal Hygiene: Avoid all personal contact, including inhalation.[2] Do not eat, drink, or

smoke in the handling area.[4][9] Wash hands thoroughly after handling the product and

before breaks.[3][8]

Procedure: When weighing or transferring the powder, do so carefully to avoid generating

dust.[2]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][10]

Keep away from incompatible materials such as strong oxidizing agents and acids.[3][11]

The storage area should be clearly labeled.

Emergency Procedures
Spill Response:

Small Spills (<1 g):

Evacuate the immediate area.

Wear appropriate PPE (respirator, goggles, gloves, lab coat).

Gently cover the spill with an absorbent material to avoid raising dust.

Carefully sweep or vacuum the material into a labeled waste container. Use a vacuum

cleaner fitted with a HEPA filter.[2]

Decontaminate the spill area with an appropriate solvent.

Large Spills (>1 g):

Evacuate the laboratory and alert others.

Contact your institution's emergency response team immediately.[3][8]

First Aid Measures:

Skin Contact: Immediately remove contaminated clothing.[11] Wash the affected area with

soap and plenty of water for at least 15 minutes.[3][8] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[8][11] Seek immediate medical attention.
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Inhalation: Move the person to fresh air.[3][8] If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[3][8] Rinse the mouth with water.[3][8] Seek immediate

medical attention.

Disposal Plan
All Enolicam sodium waste, including contaminated PPE and spill cleanup materials, should

be considered hazardous waste.

Collect all waste in a clearly labeled, sealed container.

Dispose of the waste through your institution's hazardous waste management program in

accordance with all local, state, and federal regulations.[12]

Do not dispose of Enolicam sodium down the drain.[12]

Visual Workflow for Safe Handling
Caption: Workflow for the safe handling of Enolicam sodium in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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